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Compound of Interest

Compound Name: 4-Methylpiperidin-4-amine

CAS No.: 196614-16-1

Cat. No.: B178300

Get Quote

The 4-aminopiperidine moiety is a crucial pharmacophore found in a wide array of bioactive

molecules and serves as a vital building block in medicinal chemistry. Its synthesis has been

the subject of extensive research, leading to the development of multiple synthetic routes, each

with its own set of advantages and limitations. This guide provides a comparative analysis of

the most prominent methods for the synthesis of 4-aminopiperidines, offering researchers,

scientists, and drug development professionals the critical information needed to select the

most suitable pathway for their specific needs. We will delve into the intricacies of Reductive

Amination, Curtius Rearrangement, Hofmann Rearrangement, and the synthesis from pyridine

derivatives, presenting a clear comparison of their performance based on experimental data.

At a Glance: Comparison of Synthesis Routes
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Visualizing the Synthetic Pathways
To further elucidate the distinct chemical transformations involved in each route, the following

diagrams, generated using Graphviz (DOT language), illustrate the core logic of each synthetic

pathway.
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Caption: Reductive Amination Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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